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Compound of Interest

Compound Name: DMA trihydrochloride

Cat. No.: B560570

An In-depth Technical Guide to Dimethylamine Hydrochloride

Introduction

Dimethylamine hydrochloride (DMA-HCI), also known as dimethylammonium chloride, is the
salt formed from the reaction of the secondary amine, dimethylamine, and hydrochloric acid.[1]
[2] It is a versatile and important chemical intermediate in a wide range of applications,
including organic synthesis and the manufacturing of pharmaceuticals and agrochemicals.[3][4]
This document provides a comprehensive overview of its physical and chemical properties,
experimental protocols for its synthesis and analysis, and its key applications.

DMA-HCI typically appears as a white to off-white crystalline solid or powder.[3] It is known to
be hygroscopic, meaning it readily absorbs moisture from the air, and is deliquescent. This
compound is stable under dry conditions but should be stored in well-sealed containers to
prevent moisture uptake.

Physical and Chemical Properties

The fundamental physical and chemical properties of dimethylamine hydrochloride are
summarized below. These data are crucial for its handling, storage, and application in various
chemical processes.

General and Physical Properties
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Appearance

White to almost white, foliage-

like crystalline powder.

Molecular Formula C2HsCIN
Molecular Weight 81.54 g/mol
Melting Point 170-173 °C (decomposes)
- ) Decomposes before boiling at
Boiling Point )
high temperatures.
Density (Bulk) ~500 kg/m 3

Vapor Pressure

<0.1 hPa (at 25 °C)

pH (5% solution)

5to 6

Hygroscopicity

Hygroscopic and deliquescent.

olubili

Solvent Solubility Temperature (°C) References
Water 208 g/100 g 20

369 g/100 g 25

3000 g/L 20

Highly Soluble (>500 20

g/L)

Ethanol Very Soluble -

Chloroform 16.9 g/100 g 27

Diethyl Ether Insoluble -

Spectroscopic Data
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Spectroscopic data is essential for the structural elucidation and identification of dimethylamine

hydrochloride.

Spectroscopy Data Highlights References
In D20, a single peak is
observed at approximately

1H NMR 2.737 ppm, corresponding to
the six equivalent protons of
the two methyl groups.
Spectral data is available for

13C NMR

structural confirmation.

Key absorptions include a
broad band for N-H bond
stretching (~3500-3300 cm™1),
Infrared (IR) C-H stretching (~3000-2800
cm~1), N-H deformation
(~1650-1550 cm™1), and C-N
stretching (~1250-1020 cm™1).

GC-MS data is available, with
M Spect . the molecular ion of the free
ass Spectrometr
P Y base (dimethylamine)

observed at m/z 45.

Chemical Reactions and Reactivity

Dimethylamine hydrochloride is a stable salt but participates in several important chemical
reactions.

e Acid-Base Reaction: As the salt of a weak base and a strong acid, its aqueous solution is
slightly acidic. It reacts with strong bases to release free dimethylamine gas. This reaction is
fundamental to regenerating the volatile amine from its salt form.

o Organic Synthesis: It is a crucial precursor in numerous organic syntheses. For instance, it is
used as an intermediate in the manufacture of pharmaceuticals like metformin, ranitidine,
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and tramadol. It is also used in the Willgerodt-Kindler reaction with sodium acetate to
prepare amides and reacts with 1-methyl pyrrole and formaldehyde in the synthesis of
dimethyl-(1-methyl-pyrrol-2-ylmethyl)-amine.

e Mannich Reactions: The compound is widely used in Mannich reactions, a key carbon-
carbon bond-forming reaction in organic chemistry.

e Incompatibilities: It is incompatible with strong oxidizing agents, strong bases, acids, and
certain metals like aluminum, copper, and zinc.

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of dimethylamine
hydrochloride are critical for researchers.

Synthesis Protocol

The primary method for synthesizing dimethylamine hydrochloride is through the acid-base
neutralization reaction of dimethylamine with hydrochloric acid.

Objective: To prepare dimethylamine hydrochloride from an aqueous solution of dimethylamine
and concentrated hydrochloric acid.

Materials:

e Aqueous dimethylamine solution (e.g., 40%)

e Concentrated hydrochloric acid (e.g., 35-37%)
o Toluene

* Ice bath

e Stirring apparatus

» Rotary evaporator or distillation setup

Procedure:
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e Cool the agueous dimethylamine solution in an ice bath to 0 °C.

» Slowly add concentrated hydrochloric acid dropwise to the cooled dimethylamine solution
while stirring continuously. Maintain the temperature below 15 °C. The molar ratio of
dimethylamine to HCI should be controlled, with some protocols suggesting a 1:2 to 1:2.5
ratio to ensure complete reaction.

o Continue stirring the reaction mixture for approximately 30 minutes after the addition is
complete.

» Remove the water from the resulting solution by distillation or using a rotary evaporator
under reduced pressure.

e To ensure the removal of residual water, perform an azeotropic distillation by adding toluene
and evaporating it. This step can be repeated multiple times.

e The resulting white solid is crude dimethylamine hydrochloride, which can be further purified.

Reactants

Process Product

L Dimethylamine
Hydrochloride (Solid)

Concentrated HCI

1. Mix at 0-15°C 2. Stir for 30 min 3. Evaporate Water 4. Azeotropic Drying

- (with Toluene)
Aqueous Dimethylamine (40%)

Click to download full resolution via product page

Fig. 1: Synthesis workflow for Dimethylamine Hydrochloride.

Purification Protocol

Recrystallization is a standard method for purifying crude dimethylamine hydrochloride.

Objective: To purify crude dimethylamine hydrochloride by removing impurities such as
ammonium chloride and residual water.
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Materials:

Crude dimethylamine hydrochloride
Absolute ethanol or chloroform

Reflux apparatus

Filtration equipment (e.g., Buchner funnel)

Vacuum desiccator with P20s or H2SOa4

Procedure:

Place the crude salt in a round-bottomed flask equipped with a reflux condenser.
Add a suitable solvent, such as absolute ethanol or hot chloroform.

Heat the mixture to boiling to dissolve the dimethylamine hydrochloride. Impurities like
ammonium chloride may remain undissolved.

Allow any undissolved solids to settle, and then decant or hot-filter the clear, saturated
solution.

Cool the filtrate slowly to induce crystallization of the purified dimethylamine hydrochloride.

Collect the crystals by filtration and wash them with a small amount of the cold
recrystallization solvent.

Dry the purified crystals thoroughly in a vacuum desiccator over a strong drying agent like
phosphorus pentoxide (P20s) or concentrated sulfuric acid (H2SOa4) to remove all traces of
solvent and moisture.
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Crude DMA-HCI

1. Dissolve in
Hot Solvent
(e.g., Absolute Ethanol)

2. Hot Filtration
(Remove Insolubles)

3. Cool to Crystallize

4. Collect Crystals
(Filtration)

5. Dry under Vacuum
(over P20s)

Pure DMA-HCI Crystals
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Fig. 2: Purification workflow for Dimethylamine Hydrochloride.

Analytical Protocols

Several analytical methods can be used for the determination and quantification of
dimethylamine, often from its hydrochloride salt form.
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A. Headspace Gas Chromatography (HS-GC)

Objective: To determine the amount of dimethylamine in a sample of dimethylamine
hydrochloride or a drug substance like metformin hydrochloride.

Methodology:

o Sample Preparation: Dissolve a precisely weighed sample in a vial containing a high-boiling-
point solvent like dimethyl sulfoxide (DMSO) and a strong base such as imidazole to liberate
the free amine.

e Incubation: Seal the vial and incubate at an elevated temperature (e.g., 100 °C) for a set
time (e.g., 20 minutes) to allow the volatile dimethylamine to partition into the headspace.

« Injection: Automatically inject a sample of the headspace gas into the GC.

o Chromatographic Conditions:

[¢]

Column: DB-624 (30 m x 0.32 mm i.d., 1.8 um film thickness).

[e]

Carrier Gas: Nitrogen at a flow rate of 1 mL/min.

(¢]

Temperatures: Injector at 200 °C, Detector (FID) at 250 °C.

[¢]

Oven Program: Hold at 40 °C for 10 minutes, then ramp up to 240 °C at 40 °C/min.

o Quantification: Compare the peak area of dimethylamine in the sample to a calibration curve
prepared from standards.

B. High-Performance Liquid Chromatography (HPLC) with Pre-Column Derivatization

Objective: To quantify dimethylamine, which lacks a strong chromophore, by reacting it with a
derivatizing agent to form a product that can be detected by UV or fluorescence detectors.

Methodology:

» Derivatization: React the sample containing dimethylamine with a derivatizing agent such as
9-fluorenylmethyl chloroformate (FMOC-CI) or 4-chloro-7-nitrobenzofurazan (NBD-CI). These
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agents react with the secondary amine to form a highly fluorescent or UV-active derivative.

o Extraction (Optional): An extraction step, like dispersive liquid-liquid microextraction, can be
used to concentrate the derivative and remove matrix interferences.

e HPLC Conditions:
o Column: C18 reverse-phase column.

o Mobile Phase: A gradient elution using a buffered aqueous phase (e.g., phosphate buffer)
and an organic solvent (e.g., methanol or acetonitrile).

o Detector: Fluorescence Detector (FLD) set to the appropriate excitation and emission
wavelengths for the specific derivative formed.

¢ Quantification: Analyze the sample against a set of calibrated standards that have
undergone the same derivatization procedure.
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Fig. 3: HPLC analytical workflow with pre-column derivatization.

Applications
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Dimethylamine hydrochloride is a precursor to several industrially significant compounds.

e Pharmaceuticals: It serves as a key intermediate in the synthesis of various active
pharmaceutical ingredients (APIs), including the anti-diabetic drug metformin, the Hz
antagonist ranitidine, and the analgesic tramadol.

e Agrochemicals: The compound is a precursor for some herbicides and other agrochemical
formulations.

» Organic Synthesis: It is used as a catalyst for acetylation analysis and in the preparation of
dimethylamine aqueous solutions.

« Industrial Applications: Due to its deoxidizing and corrosive properties, it is sometimes used
in cleaning-type soldering fluxes.

Safety and Handling

Dimethylamine hydrochloride presents several hazards that require careful handling.

o Health Hazards: The compound is harmful if swallowed and causes skin and serious eye
irritation. Inhalation of dust may irritate the respiratory tract.

o Handling Precautions: It should be handled in a well-ventilated area. Personal protective
equipment, including gloves, safety goggles or a face shield, and protective clothing, is
necessary to avoid contact.

o Storage: As a hygroscopic substance, it must be stored in a cool, dry, and well-ventilated
area in tightly sealed containers. It should be kept away from incompatible materials like
strong oxidizing agents and bases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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